Cas no 1179459-74-5 (1-(3-{[4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]amino}phenyl)ethan-1-one hydrochloride)

1-(3-{[4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]amino}phenyl)ethan-1-one hydrochloride is a specialized chemical compound featuring a triazine core functionalized with pyrrolidine groups and an acetophenone-derived moiety. Its molecular structure confers strong binding affinity and selectivity, making it valuable in pharmaceutical and materials research. The hydrochloride salt enhances solubility and stability, facilitating handling in synthetic applications. The compound’s rigid triazine scaffold and electron-rich substituents suggest potential utility as a building block for heterocyclic synthesis or as a ligand in coordination chemistry. Its well-defined purity and consistent performance make it suitable for precision-driven applications in drug discovery and advanced material development.
1-(3-{[4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]amino}phenyl)ethan-1-one hydrochloride structure
1179459-74-5 structure
Product Name:1-(3-{[4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]amino}phenyl)ethan-1-one hydrochloride
CAS No:1179459-74-5
MF:C19H25ClN6O
MW:388.894402265549
CID:5472001
PubChem ID:16823631
Update Time:2025-06-14

1-(3-{[4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]amino}phenyl)ethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(3-{[4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]amino}phenyl)ethan-1-one hydrochloride
    • AKOS016393972
    • SR-01000916462
    • 1-(3-((4,6-di(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)amino)phenyl)ethanone hydrochloride
    • SR-01000916462-1
    • F2798-0024
    • 1179459-74-5
    • Inchi: 1S/C19H24N6O.ClH/c1-14(26)15-7-6-8-16(13-15)20-17-21-18(24-9-2-3-10-24)23-19(22-17)25-11-4-5-12-25;/h6-8,13H,2-5,9-12H2,1H3,(H,20,21,22,23);1H
    • InChI Key: KHGAKHLLOSTLBF-UHFFFAOYSA-N
    • SMILES: Cl.O=C(C)C1=CC=CC(=C1)NC1=NC(=NC(=N1)N1CCCC1)N1CCCC1

Computed Properties

  • Exact Mass: 388.1778371g/mol
  • Monoisotopic Mass: 388.1778371g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 453
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.2Ų

1-(3-{[4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]amino}phenyl)ethan-1-one hydrochloride Pricemore >>

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1-(3-{[4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]amino}phenyl)ethan-1-one hydrochloride Related Literature

Additional information on 1-(3-{[4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]amino}phenyl)ethan-1-one hydrochloride

Comprehensive Analysis of 1-(3-{[4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]amino}phenyl)ethan-1-one hydrochloride (CAS No. 1179459-74-5)

1-(3-{[4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]amino}phenyl)ethan-1-one hydrochloride (CAS No. 1179459-74-5) is a highly specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name, belongs to the class of triazine derivatives, which are known for their versatile applications in drug discovery and material science. The presence of pyrrolidine and triazine moieties in its structure makes it a promising candidate for targeting specific biological pathways, particularly in the development of kinase inhibitors and other therapeutic agents.

The compound's unique structure, featuring a 1,3,5-triazine core with pyrrolidin-1-yl substitutions, contributes to its ability to interact with various enzymatic systems. Researchers have explored its potential in modulating protein-protein interactions, a hot topic in modern drug development. Given the rising interest in precision medicine and targeted therapies, 1-(3-{[4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]amino}phenyl)ethan-1-one hydrochloride has been investigated for its role in inhibiting aberrant signaling pathways associated with proliferative diseases.

One of the most frequently searched questions related to this compound is: "What are the applications of triazine derivatives in drug discovery?" This reflects the growing curiosity about its pharmacological potential. The compound's hydrochloride salt form enhances its solubility, making it more suitable for in vitro and in vivo studies. Its stability under physiological conditions has also been a subject of interest, particularly in the context of bioavailability and drug delivery systems.

Another area of focus is the compound's synthetic route. The multi-step synthesis of 1-(3-{[4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]amino}phenyl)ethan-1-one hydrochloride involves the use of amide coupling and nucleophilic substitution reactions, which are well-documented in organic chemistry literature. Researchers often search for "efficient synthesis methods for triazine-based compounds", highlighting the demand for optimized protocols to produce this molecule in high yield and purity.

In addition to its pharmaceutical applications, this compound has also been explored in material science. Its aromatic triazine core lends itself to the development of organic semiconductors and photovoltaic materials. With the increasing emphasis on sustainable energy, the potential use of 1-(3-{[4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]amino}phenyl)ethan-1-one hydrochloride in energy storage devices is an emerging area of research.

Safety and handling of this compound are also critical considerations. While it is not classified as a hazardous material, proper laboratory practices should be followed to ensure safe usage. Researchers often inquire about "storage conditions for triazine derivatives" and "compatibility with common solvents", underscoring the need for detailed technical data sheets.

In summary, 1-(3-{[4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]amino}phenyl)ethan-1-one hydrochloride (CAS No. 1179459-74-5) is a multifaceted compound with significant potential in both pharmaceutical and material science applications. Its unique structural features and versatile reactivity make it a valuable tool for researchers exploring new therapeutic agents and advanced materials. As the scientific community continues to uncover its full range of applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.

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